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Compound of Interest

Compound Name: A 419259 trihydrochloride

Cat. No.: B560143

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of potent compounds like A-419259 trihydrochloride is paramount. This guide provides
immediate safety, operational, and disposal information to foster a secure laboratory
environment.

A-419259 trihydrochloride is recognized as a potent inhibitor of Src family kinases and is used
in research, particularly in studies related to cancer and stem cell biology.[1] While one
supplier's Safety Data Sheet (SDS) indicates the substance is not classified as hazardous
under the Globally Harmonized System (GHS), another supplier's product information advises
that the material should be considered hazardous pending further information.[2][3] A different
supplier's SDS for similar chemical compounds recommends comprehensive personal
protective equipment.[4] Given the potent biological activity of this compound, it is prudent to
adopt a cautious approach and adhere to stringent safety protocols.

Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural guidance for the safe handling of A-419259
trihydrochloride, from preparation to use.

o Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.
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o Ensure that an eyewash station and safety shower are readily accessible.[5]

o Before handling, wash hands thoroughly. Do not eat, drink, or smoke in the designated
handling area.[4]

Donning Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear safety goggles with side shields or a face shield to protect
against splashes.[5]

o Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for
any tears or punctures before use.

o Body Protection: A lab coat is mandatory. For procedures with a higher risk of splashing,
consider impervious clothing.[5]

o Respiratory Protection: If working outside a fume hood or if aerosolization is possible, use
a suitable respirator.[6]

Weighing and Reconstitution:
o A-419259 trihydrochloride is typically supplied as a crystalline solid.[3]

o When weighing the solid, do so within a fume hood or a ventilated balance enclosure to
minimize inhalation of dust particles.

o For reconstitution, a stock solution can be prepared by dissolving the compound in a
solvent such as methanol or DMSO.[3] This should be done slowly to avoid splashing.

Experimental Use:

o When using the reconstituted solution, handle it with care to prevent spills and splashes.
o All procedures should be performed carefully to minimize the creation of aerosols.

o Keep containers tightly sealed when not in use.[4]

Post-Experiment:
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o Decontaminate all work surfaces with an appropriate cleaning agent.
o Remove and dispose of gloves properly.

o Wash hands thoroughly after handling is complete.[4]

Disposal Plan

Proper disposal of A-419259 trihydrochloride and any contaminated materials is crucial to
prevent environmental contamination and ensure safety.

e Chemical Waste: The compound, in its solid or dissolved form, should be disposed of as
hazardous chemical waste. Follow all local, state, and federal regulations for chemical waste
disposal.

» Contaminated Materials: Any materials that have come into contact with the compound, such
as pipette tips, gloves, and paper towels, should also be disposed of as hazardous waste.
Place these items in a designated, sealed waste container.

o Spills: In the event of a spill, absorb the material with an inert, non-combustible absorbent
material (e.g., sand, diatomite).[4] Collect the absorbed material and place it in a sealed
container for disposal as hazardous waste. Ensure the area is well-ventilated during cleanup.

Data Presentation: Exposure Controls and Personal
Protective Equipment

The following table summarizes the essential safety information for handling A-419259
trinydrochloride.
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Exposure Control Specification Purpose
) ) Chemical Fume Hood / Well- To minimize inhalation of dust
Engineering Controls ]
ventilated area or aerosols.
] Safety goggles with side- To protect eyes and face from
Eye/Face Protection ) )
shields or face shield splashes.[5]
] Chemically resistant gloves )
Hand Protection o To prevent skin contact.[5]
(e.g., Nitrile)
) ] Laboratory coat; Impervious To protect skin and clothing
Skin and Body Protection ) o
clothing as needed from contamination.[5]
To be used when handling
Respiratory Protection Suitable respirator outside a fume hood or if

aerosols may be generated.[6]

Visualizations: Workflows and Logical Relationships

To further clarify the safety procedures, the following diagrams illustrate the handling workflow
and the logical hierarchy of safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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